2-(6-Methylpiperidin-2-yl)cycloheptan-1-one
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Overview
Description
2-(6-Methylpiperidin-2-yl)cycloheptan-1-one is a chemical compound with a molecular formula of C13H21NO and a molecular weight of 207.32 g/mol . This compound features a cycloheptanone ring substituted with a 6-methylpiperidin-2-yl group, making it a unique structure in the realm of organic chemistry.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-(6-Methylpiperidin-2-yl)cycloheptan-1-one typically involves the reaction of cycloheptanone with 6-methylpiperidine under specific conditions. One common method includes:
Cycloheptanone and 6-Methylpiperidine Reaction: The reaction is carried out in the presence of a suitable catalyst and solvent, often under reflux conditions to ensure complete reaction.
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process is optimized for yield and cost-effectiveness, often using continuous flow reactors and automated systems to ensure consistent quality and efficiency .
Chemical Reactions Analysis
Types of Reactions
2-(6-Methylpiperidin-2-yl)cycloheptan-1-one can undergo various chemical reactions, including:
Substitution: The compound can undergo nucleophilic substitution reactions, where the piperidine ring can be modified with different substituents.
Common Reagents and Conditions
Oxidation: Potassium permanganate (KMnO4), chromium trioxide (CrO3)
Reduction: Sodium borohydride (NaBH4), lithium aluminum hydride (LiAlH4)
Substitution: Various nucleophiles depending on the desired substitution.
Major Products
Oxidation: Corresponding ketones or carboxylic acids
Reduction: Alcohol derivatives
Substitution: Modified piperidine derivatives.
Scientific Research Applications
2-(6-Methylpiperidin-2-yl)cycloheptan-1-one has a wide range of applications in scientific research:
Mechanism of Action
The mechanism of action of 2-(6-Methylpiperidin-2-yl)cycloheptan-1-one involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways can vary depending on the specific application and context .
Comparison with Similar Compounds
Similar Compounds
2-(6-Methylpiperidin-2-yl)cyclopentan-1-one: A similar compound with a cyclopentanone ring instead of a cycloheptanone ring.
2-(6-Methylpiperidin-2-yl)cyclohexan-1-one: Another similar compound with a cyclohexanone ring.
Uniqueness
2-(6-Methylpiperidin-2-yl)cycloheptan-1-one is unique due to its cycloheptanone ring, which imparts distinct chemical and physical properties compared to its cyclopentanone and cyclohexanone analogs.
Properties
Molecular Formula |
C13H23NO |
---|---|
Molecular Weight |
209.33 g/mol |
IUPAC Name |
2-(6-methylpiperidin-2-yl)cycloheptan-1-one |
InChI |
InChI=1S/C13H23NO/c1-10-6-5-8-12(14-10)11-7-3-2-4-9-13(11)15/h10-12,14H,2-9H2,1H3 |
InChI Key |
CNZJWYBSUFSYJT-UHFFFAOYSA-N |
Canonical SMILES |
CC1CCCC(N1)C2CCCCCC2=O |
Origin of Product |
United States |
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